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Compound of Interest

Compound Name:
1-(2-hydroxyethyl)-1-

methylguanidine

Cat. No.: B082930 Get Quote

Essential Safety and Handling Guide for 1-(2-
hydroxyethyl)-1-methylguanidine
For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to

the safe handling, use, and disposal of guanidine derivatives in the laboratory.

This document provides crucial safety and logistical information for handling 1-(2-
hydroxyethyl)-1-methylguanidine. Given the limited specific data for this compound, the

following guidance is based on the well-documented hazards of the closely related compound,

Guanidine Hydrochloride. Users should handle 1-(2-hydroxyethyl)-1-methylguanidine with

the assumption that it possesses similar hazardous properties.

Immediate Safety Concerns and Personal Protective
Equipment (PPE)
Handle this compound with caution in a well-ventilated area, preferably within a chemical fume

hood to minimize inhalation exposure.[1] It is crucial to prevent contact with skin, eyes, and

clothing.[2]

Engineering Controls: Facilities must be equipped with an eyewash station and a safety shower

in close proximity to the workstation.[1] Use adequate ventilation to keep airborne

concentrations low.[1]
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Personal Protective Equipment (PPE) Summary:

Protection Type Specification Rationale

Eye/Face Protection

Safety glasses with side-

shields or chemical safety

goggles.[1][3][4][5]

Protects against splashes and

dust.

Hand Protection

Chemically resistant,

impervious gloves (e.g., Nitrile

rubber).[2][4][6][7]

Prevents skin contact and

absorption.[3]

Skin and Body Protection

Protective clothing such as lab

coats, aprons, or overalls to

prevent skin exposure.[1][3][4]

[8]

Minimizes the risk of skin

irritation and chemical burns.

Respiratory Protection

Not typically required under

normal use with adequate

ventilation. If dust is generated

or ventilation is poor, use a

NIOSH/MSHA approved

respirator.[1][4]

Prevents irritation of the

respiratory tract.[3]

Operational and Disposal Plans: A Step-by-Step
Guide
Handling and Storage:

Wash hands thoroughly after handling the compound.[2][8]

Avoid generating dust.[2][4][8]

Keep the container tightly closed and store it in a cool, dry, and well-ventilated place.[3][5]

Avoid contact with strong oxidizing agents.[3]

Spill Management:
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Evacuate and Ventilate: Clear the area of all personnel and ensure adequate ventilation.

Containment: Prevent the spill from entering drains or waterways.[2][4]

Clean-up: For solid spills, carefully sweep or vacuum the material and place it into a suitable,

labeled container for disposal.[1][2] Avoid creating dust.[2]

Decontamination: Thoroughly clean the spill area.

Disposal:

Dispose of the waste material in accordance with all federal, state, and local regulations.[3]

This material and its container must be disposed of as hazardous waste.[7][9]

Do not empty into drains.[7][9]

Emergency Procedures
Emergency Situation First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention.[1]

Skin Contact

Flush skin with plenty of water for at least 15

minutes while removing contaminated clothing

and shoes. Get medical advice if irritation

persists.[1]

Inhalation

Move the exposed person to fresh air. If

breathing is difficult, give oxygen. Seek medical

attention if symptoms appear.[1][3]

Ingestion

Do not induce vomiting. If the victim is

conscious and alert, give 2-4 cupfuls of milk or

water. Seek immediate medical attention.[1]
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Workflow for Safe Handling

Safe Handling Workflow for Guanidine Derivatives
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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